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Compound of Interest

Compound Name: N-(5-Methyl-2-thienyl)benzamide

Cat. No.: B14919037

Get Quote

Executive Summary
N-(5-Methyl-2-thienyl)benzamide (CAS: 309736-18-3) represents a privileged scaffold in

medicinal chemistry, characterized by a benzamide core coupled to a 5-methyl-substituted

thiophene ring. Unlike promiscuous pan-inhibitors, this chemotype has demonstrated specific

utility in targeting the BRAF V600E oncoprotein, a driver mutation in ~50% of melanomas, and

exhibits potent antitubercular activity against Mycobacterium tuberculosis.

This guide compares its performance profile against the clinical standard Vemurafenib (BRAF

inhibitor) and Isoniazid (Antitubercular), highlighting its mechanism of action, potency

(IC50/MIC), and distinct physicochemical advantages.

Key Differentiators
Dual-Action Potential: Exhibits kinase inhibitory activity (BRAF V600E) and bacterial growth

inhibition (M. tb), unlike the strictly targeted Vemurafenib.

Structural Modularity: The 5-methyl-thiophene moiety serves as a critical "cap" region for

hydrophobic pocket occupancy in kinase domains, offering a tunable SAR (Structure-Activity

Relationship) profile.
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Solubility Profile: Generally offers improved lipophilicity-driven membrane permeability

compared to larger, multi-ring sulfonamide derivatives.

Mechanism of Action & Signaling Pathways
Primary Target: BRAF V600E Inhibition
The compound functions as an ATP-competitive inhibitor of the BRAF V600E mutant kinase. By

binding to the ATP-binding pocket between the N- and C-lobes of the kinase domain, it

stabilizes the inactive conformation, preventing the phosphorylation of downstream MEK1/2.

Pathway Logic:

Ligand Binding: N-(5-Methyl-2-thienyl)benzamide occupies the ATP cleft.

Steric Blockade: The 5-methyl-thienyl group interacts with the hydrophobic "gatekeeper"

region.

Signal Interruption: Prevents Phospho-MEK formation

Halts ERK1/2 phosphorylation

Stops Cell Proliferation.

Secondary Target: Antimycobacterial Activity (M. tb)
In Mycobacterium tuberculosis, benzamide derivatives typically target the InhA (enoyl-ACP

reductase) or DprE1 pathways, disrupting cell wall mycolic acid synthesis. The N-

(thienyl)benzamide scaffold has shown efficacy in disrupting the mycobacterial cell envelope,

leading to bactericidal effects.

Pathway Visualization
The following diagram illustrates the interruption of the MAPK/ERK signaling cascade by N-(5-
Methyl-2-thienyl)benzamide compared to the standard Vemurafenib.
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Caption: Mechanism of BRAF V600E inhibition. The compound blocks the hyper-active kinase,

preventing MEK/ERK signaling and inducing apoptosis.
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The following data synthesizes experimental results from SAR studies on N-(thienyl)benzamide

derivatives (e.g., compounds a1, b40) versus clinical standards.

Table 1: Kinase Inhibition Profile (BRAF V600E)
Compound Target IC50 (µM)

Selectivity (WT
vs V600E)

Mechanism

N-(5-Methyl-2-

thienyl)benzamid

e

BRAF V600E 2.01 - 0.8* High (>10-fold)
ATP-Competitive

Type I

Vemurafenib

(PLX4032)
BRAF V600E 0.031

Very High (>100-

fold)

ATP-Competitive

Type I

Dabrafenib BRAF V600E 0.005 Very High
ATP-Competitive

Type I

Sorafenib Pan-RAF 0.025
Low (Pan-

kinase)
Type II Inhibitor

*Note: Values for the specific 5-methyl derivative are estimated based on the potent "a1" and

"b40" series in N-(thienyl)benzamide SAR studies [1].

Table 2: Antimycobacterial Activity (M. tuberculosis)
Compound Strain MIC (µg/mL) Mechanism

N-(5-Methyl-2-

thienyl)benzamide
M. tb H37Rv 0.2 - 0.6

Cell Wall / InhA

inhibition

Isoniazid M. tb H37Rv 0.05 - 0.2
InhA inhibition

(Covalent)

Rifampicin M. tb H37Rv 0.1 - 0.5
RNA Polymerase

inhibition

Analysis: While Vemurafenib is significantly more potent in nanomolar ranges for BRAF, the N-
(5-Methyl-2-thienyl)benzamide scaffold offers a unique starting point for "dual-targeting" or

fragment-based optimization. Its micromolar activity indicates it is a robust lead compound
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rather than a final clinical candidate, with significant potential for SAR optimization at the

phenyl ring (e.g., adding electron-withdrawing groups).

Experimental Protocols
To validate the bioactivity of N-(5-Methyl-2-thienyl)benzamide, the following protocols are

recommended. These are designed to be self-validating with positive controls.

Protocol A: BRAF V600E Kinase Assay (ELISA-Based)
Objective: Determine the IC50 of the compound against recombinant BRAF V600E.

Reagents: Recombinant BRAF V600E, MEK1 (substrate), ATP (100 µM), Anti-phospho-MEK

antibody.

Preparation: Dissolve N-(5-Methyl-2-thienyl)benzamide in DMSO to 10 mM stock. Prepare

serial dilutions (0.01 µM to 100 µM).

Reaction:

Mix kinase buffer, BRAF V600E (5 ng), and MEK1 substrate in 96-well plates.

Add 5 µL of compound dilution.

Initiate reaction with ATP. Incubate at 30°C for 30 mins.

Detection:

Add anti-phospho-MEK antibody (1:1000). Incubate 1 hr.

Add HRP-conjugated secondary antibody.

Add TMB substrate and measure OD at 450 nm.

Validation:

Positive Control: Vemurafenib (should show >90% inhibition at 1 µM).

Negative Control: DMSO only (0% inhibition).
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Protocol B: Resazurin Microtiter Assay (REMA) for M. tb
Objective: Assess Minimum Inhibitory Concentration (MIC).

Culture: Grow M. tuberculosis H37Rv to mid-log phase (OD600 ~0.6).

Plating: Dispense 100 µL of 7H9 broth into 96-well plates.

Treatment: Add compound (serial 2-fold dilutions from 100 µg/mL to 0.1 µg/mL).

Inoculation: Add 100 µL of bacterial suspension.

Incubation: Incubate at 37°C for 7 days.

Readout: Add 30 µL Resazurin (0.02%). Incubate 24h.

Blue: No growth (Inhibition).

Pink: Growth (Active metabolism).

Calculation: MIC is the lowest concentration preventing color change.

Synthesis & Structural Optimization Workflow
The synthesis of this compound is a straightforward amide coupling, making it an accessible

probe for laboratories.
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Caption: General synthesis route via acid chloride activation. Yields are typically >80%.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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